Cas no 1698498-76-8 (7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine)
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
- 1698498-76-8
- EN300-1118212
- 7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine
-
- Inchi: 1S/C11H19N5/c12-9-7-15-16-10(3-5-14-11(9)16)8-2-1-4-13-6-8/h7-8,10,13-14H,1-6,12H2
- InChI Key: FCTZTTDIEWRIGR-UHFFFAOYSA-N
- SMILES: N12C(=C(C=N1)N)NCCC2C1CNCCC1
Computed Properties
- Exact Mass: 221.16404563g/mol
- Monoisotopic Mass: 221.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 67.9Ų
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118212-0.05g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 95% | 0.05g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1118212-0.1g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 95% | 0.1g |
$1183.0 | 2023-10-27 | |
| Enamine | EN300-1118212-0.25g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 95% | 0.25g |
$1235.0 | 2023-10-27 | |
| Enamine | EN300-1118212-0.5g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 95% | 0.5g |
$1289.0 | 2023-10-27 | |
| Enamine | EN300-1118212-1.0g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 1g |
$1729.0 | 2023-06-09 | ||
| Enamine | EN300-1118212-2.5g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 95% | 2.5g |
$2631.0 | 2023-10-27 | |
| Enamine | EN300-1118212-5.0g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 5g |
$5014.0 | 2023-06-09 | ||
| Enamine | EN300-1118212-10.0g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 10g |
$7435.0 | 2023-06-09 | ||
| Enamine | EN300-1118212-1g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 95% | 1g |
$1343.0 | 2023-10-27 | |
| Enamine | EN300-1118212-5g |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1698498-76-8 | 95% | 5g |
$3894.0 | 2023-10-27 |
7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
7-(Piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine: A Comprehensive Overview
The compound CAS No 1698498-76-8, also known as 7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their unique structural features and potential bioactivity. Recent studies have highlighted its promising applications in drug discovery and material science.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is followed by the introduction of the piperidinyl group at the 7-position and subsequent functionalization at the 3-amino position. The synthesis pathway is designed to maximize yield and purity while ensuring the stability of the final product. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the reaction conditions.
One of the most notable features of this compound is its structural versatility. The pyrazolo[1,5-a]pyrimidine ring system provides a rigid framework that can be further modified to introduce diverse functional groups. This flexibility makes it an ideal candidate for exploring new chemical space in drug design. Recent studies have demonstrated its potential as a kinase inhibitor, with promising results in preclinical models of cancer.
In terms of biological activity, this compound has shown remarkable selectivity towards certain protein targets. For instance, it has been reported to inhibit key enzymes involved in cellular signaling pathways. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents. Furthermore, its ability to modulate cellular responses has been explored in various disease models, including neurodegenerative disorders and inflammatory conditions.
From a materials science perspective, this compound exhibits interesting physical properties that make it suitable for advanced applications. Its thermal stability and electronic properties have been investigated for potential use in organic electronics and optoelectronic devices. Recent research has focused on its integration into thin-film transistor structures and light-emitting diodes (LEDs), where it has shown promising performance metrics.
The characterization of this compound relies on a combination of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into its molecular structure and stereochemistry. High-resolution NMR data has been used to confirm the regiochemistry of substitution patterns on the pyrazolo[1,5-a]pyrimidine ring system.
In conclusion, CAS No 1698498-76-8 or 7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and bioactivity make it a valuable tool for advancing both medicinal chemistry and materials science research. As ongoing studies continue to uncover new properties and functions of this compound, its role in future innovations is expected to grow significantly.
1698498-76-8 (7-(piperidin-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)